![molecular formula C14H21BrN2O2 B4958530 2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide](/img/structure/B4958530.png)
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide
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Overview
Description
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide, also known as DMBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMBA is a member of the amide class of compounds and is characterized by its unique chemical structure, which consists of a brominated phenyl ring, a dimethylamino propyl group, and an acetamide moiety. In
Mechanism of Action
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide exerts its effects by inducing DNA damage and mutations, which can lead to the formation of tumors. This compound is metabolized in the liver to form reactive intermediates, which can bind to DNA and cause mutations. This compound has also been shown to induce oxidative stress and inflammation, which can contribute to the development of cancer.
Biochemical and Physiological Effects
This compound has been shown to induce a wide range of biochemical and physiological effects in animal models, including the formation of tumors, oxidative stress, inflammation, and DNA damage. This compound has also been shown to affect various signaling pathways involved in cell proliferation, survival, and apoptosis.
Advantages and Limitations for Lab Experiments
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide has several advantages as a research tool, including its ability to induce tumors in animal models, its well-characterized mechanism of action, and its availability as a synthetic compound. However, this compound also has several limitations, including its potential toxicity and carcinogenicity, which can pose risks to researchers and animals. This compound also has limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
Future research on 2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide is likely to focus on its potential applications in cancer research and drug development. This compound may also be used as a model compound for studying the effects of environmental pollutants on human health. Further studies are needed to fully elucidate the mechanisms of this compound-induced carcinogenesis and to identify potential therapeutic targets for cancer treatment.
Synthesis Methods
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide can be synthesized using various methods, including the reaction of 4-bromo-2-methylphenol with N-(3-dimethylaminopropyl)acetamide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting this compound product can be purified using column chromatography or recrystallization techniques.
Scientific Research Applications
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and toxicology. This compound has been shown to induce the formation of tumors in various animal models, making it a valuable tool for studying the mechanisms of carcinogenesis. This compound has also been used as a model compound for studying the effects of environmental pollutants on human health.
properties
IUPAC Name |
2-(4-bromo-2-methylphenoxy)-N-[3-(dimethylamino)propyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21BrN2O2/c1-11-9-12(15)5-6-13(11)19-10-14(18)16-7-4-8-17(2)3/h5-6,9H,4,7-8,10H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMQVOUTYLMHQLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)OCC(=O)NCCCN(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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